Cas no 67282-69-3 (Acetamide,N-(1-methylhexyl)-)
Acetamide,N-(1-methylhexyl)- structure
Product Name:Acetamide,N-(1-methylhexyl)-
CAS No:67282-69-3
MF:C9H19NO
MW:157.253262758255
CID:521554
PubChem ID:231294
Update Time:2025-04-19
Acetamide,N-(1-methylhexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(1-methylhexyl)-
- 67282-69-3
- 2-Acetylaminoheptane
- Acetamide, N-(1-methylhexyl)-
- SCHEMBL1805743
- AKOS003856450
- NSC-27210
- NSC27210
- N-(2-Heptanyl)acetamide
- XNHVITOEQJZLQB-UHFFFAOYSA-N
-
- Inchi: 1S/C9H19NO/c1-4-5-6-7-8(2)10-9(3)11/h8H,4-7H2,1-3H3,(H,10,11)
- InChI Key: XNHVITOEQJZLQB-UHFFFAOYSA-N
- SMILES: O=C(C)NC(C)CCCCC
Computed Properties
- Exact Mass: 157.14677
- Monoisotopic Mass: 157.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.857
- Boiling Point: 239.6°C at 760 mmHg
- Flash Point: 135.1°C
- Refractive Index: 1.429
- PSA: 29.1
Acetamide,N-(1-methylhexyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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